Cas no 2228949-37-7 (2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine)
2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine
- [2-(3-fluoropyridin-2-yl)propan-2-yl](methyl)amine
- EN300-1790066
- 2228949-37-7
-
- Inchi: 1S/C9H13FN2/c1-9(2,11-3)8-7(10)5-4-6-12-8/h4-6,11H,1-3H3
- InChI Key: AZJXNGUOLCCWHV-UHFFFAOYSA-N
- SMILES: FC1=CC=CN=C1C(C)(C)NC
Computed Properties
- Exact Mass: 168.10627659g/mol
- Monoisotopic Mass: 168.10627659g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 24.9Ų
2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1790066-0.05g |
[2-(3-fluoropyridin-2-yl)propan-2-yl](methyl)amine |
2228949-37-7 | 0.05g |
$1032.0 | 2023-09-19 | ||
| Enamine | EN300-1790066-0.1g |
[2-(3-fluoropyridin-2-yl)propan-2-yl](methyl)amine |
2228949-37-7 | 0.1g |
$1081.0 | 2023-09-19 | ||
| Enamine | EN300-1790066-0.25g |
[2-(3-fluoropyridin-2-yl)propan-2-yl](methyl)amine |
2228949-37-7 | 0.25g |
$1131.0 | 2023-09-19 | ||
| Enamine | EN300-1790066-0.5g |
[2-(3-fluoropyridin-2-yl)propan-2-yl](methyl)amine |
2228949-37-7 | 0.5g |
$1180.0 | 2023-09-19 | ||
| Enamine | EN300-1790066-1.0g |
[2-(3-fluoropyridin-2-yl)propan-2-yl](methyl)amine |
2228949-37-7 | 1g |
$1229.0 | 2023-06-03 | ||
| Enamine | EN300-1790066-2.5g |
[2-(3-fluoropyridin-2-yl)propan-2-yl](methyl)amine |
2228949-37-7 | 2.5g |
$2408.0 | 2023-09-19 | ||
| Enamine | EN300-1790066-5.0g |
[2-(3-fluoropyridin-2-yl)propan-2-yl](methyl)amine |
2228949-37-7 | 5g |
$3562.0 | 2023-06-03 | ||
| Enamine | EN300-1790066-10.0g |
[2-(3-fluoropyridin-2-yl)propan-2-yl](methyl)amine |
2228949-37-7 | 10g |
$5283.0 | 2023-06-03 | ||
| Enamine | EN300-1790066-1g |
[2-(3-fluoropyridin-2-yl)propan-2-yl](methyl)amine |
2228949-37-7 | 1g |
$1229.0 | 2023-09-19 | ||
| Enamine | EN300-1790066-5g |
[2-(3-fluoropyridin-2-yl)propan-2-yl](methyl)amine |
2228949-37-7 | 5g |
$3562.0 | 2023-09-19 |
2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine
Comprehensive Overview of 2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine (CAS No. 2228949-37-7)
The compound 2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine (CAS No. 2228949-37-7) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 3-fluoropyridin-2-yl moiety and the propan-2-yl(methyl)amine side chain, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.
In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability compared to non-fluorinated analogs. The presence of the fluorine atom in the 3-position of the pyridine ring is particularly noteworthy, as it can influence the compound's electronic properties and binding affinity to biological targets. This has led to a growing body of literature exploring the structure-activity relationship (SAR) of such compounds, with 2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine emerging as a key player.
One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for 2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine?" The compound can be synthesized through multi-step organic reactions, starting from commercially available 3-fluoropyridine. Key steps often involve nucleophilic substitution, reductive amination, and protective group chemistry. Researchers are also exploring greener synthetic methods, such as catalytic fluorination and flow chemistry, to improve efficiency and reduce environmental impact.
The pharmacological potential of 2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine is another hot topic. Preliminary studies suggest it may act as a modulator of neurotransmitter systems, making it a candidate for treating conditions like depression, anxiety, and Parkinson's disease. Its fluoropyridine core is structurally similar to several FDA-approved drugs, which has sparked interest in its drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Computational modeling and in vitro assays are being used to validate these hypotheses.
From an agrochemical perspective, this compound's fluorinated pyridine structure is being investigated for its potential as a pesticide or herbicide. Fluorine atoms are known to enhance the lipophilicity and membrane permeability of agrochemicals, which could improve their efficacy. Given the global push for sustainable agriculture, researchers are examining whether 2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine can be incorporated into next-generation crop protection agents with lower environmental toxicity.
Another trending question is: "What analytical techniques are used to characterize 2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine?" Common methods include nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). Advanced techniques like X-ray crystallography are also employed to elucidate its molecular structure. These analyses are critical for ensuring purity and confirming the compound's identity, especially in regulatory submissions.
The patent landscape surrounding 2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine is evolving rapidly. Several pharmaceutical and chemical companies have filed patents covering its synthesis, derivatives, and applications. This reflects the compound's commercial potential and the competitive nature of fluorinated compound research. Staying updated on these developments is essential for researchers and industry professionals alike.
In conclusion, 2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine (CAS No. 2228949-37-7) is a promising compound with diverse applications in medicinal chemistry and agrochemical development. Its unique structure, combined with the growing interest in fluorinated building blocks, positions it as a valuable tool for innovation. As research progresses, we can expect to see more breakthroughs leveraging this compound's potential.
2228949-37-7 (2-(3-fluoropyridin-2-yl)propan-2-yl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)